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Compound of Interest

Compound Name: 3'-Methoxyflavonol
CAS No.: 76666-32-5
Cat. No.: B1348606
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3'-Methoxyflavonol, also known
as 3-hydroxy-3'-methoxyflavone. The document details its chemical identifiers,
physicochemical properties, a detailed synthesis protocol, and an exploration of its potential
biological activities based on current scientific literature. While specific quantitative biological
data for this compound is limited, this guide draws on information from structurally related
flavonols to provide insights into its potential pharmacological effects and mechanisms of
action.

Core Compound Identifiers and Properties

3'-Methoxyflavonol is a flavonoid, a class of polyphenolic secondary metabolites found in
plants. Its structure features a phenyl group at the 2-position of a chromen-4-one skeleton with
a hydroxyl group at the 3-position and a methoxy group at the 3'-position of the phenyl ring.

Table 1: Chemical Identifiers for 3'-Methoxyflavonol
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Identifier Value

CAS Number 76666-32-5[1]

Molecular Formula C16H1204

Molecular Weight 268.26 g/mol [1]

IUPAC Name 3-hydroxy-2-(3-methoxyphenyl)chromen-4-one

Table 2: Physicochemical Properties of Structurally Related Flavonols

3-Hydroxy-4'- 7-Hydroxy-3'-
Property

methoxyflavone methoxyflavone
Molecular Weight 268.26 g/mol [2][3] 268.26 g/mol [4]
XLogP3 3.4[2][3] 3.6[4]
Hydrogen Bond Donor Count 1 2
Hydrogen Bond Acceptor 4 4
Count
Rotatable Bond Count 2 2

Synthesis of 3'-Methoxyflavonol

The synthesis of 3'-Methoxyflavonol can be achieved through a well-established two-step
process: a Claisen-Schmidt condensation to form a chalcone intermediate, followed by an
Algar-Flynn-Oyamada (AFO) reaction for oxidative cyclization. The following protocol is
adapted from established methods for the synthesis of similar flavonols.

Experimental Protocol: Synthesis of 3'-Methoxyflavonol

Step 1: Synthesis of 2'-Hydroxy-3-methoxychalcone (Claisen-Schmidt Condensation)

» Reactant Preparation: In a round-bottom flask, dissolve 1 equivalent of 2'-
hydroxyacetophenone and 1 equivalent of 3-methoxybenzaldehyde in ethanol.
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o Base Addition: While stirring the solution at room temperature, slowly add an aqueous
solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) (typically 40-50%).

» Reaction Monitoring: Continue stirring the reaction mixture at room temperature. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, pour the reaction mixture into a beaker containing
ice-cold water.

 Acidification: Acidify the mixture with dilute hydrochloric acid (HCI) until a yellow precipitate
forms.

« Isolation and Purification: Collect the crude chalcone by filtration, wash it with water, and dry
it. The crude product can be further purified by recrystallization from ethanol.

Step 2: Synthesis of 3-Hydroxy-3'-methoxyflavone (Algar-Flynn-Oyamada Reaction)

e Reactant Preparation: Dissolve the synthesized 2'-hydroxy-3-methoxychalcone (1
equivalent) in a suitable solvent such as ethanol.

» Base and Oxidant Addition: To the stirred solution, add an aqueous solution of sodium
hydroxide followed by the slow, dropwise addition of hydrogen peroxide (H202; 30% aqueous
solution) while maintaining the reaction temperature below 40°C.

e Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its
completion using TLC.

o Work-up: After the reaction is complete, pour the mixture into a beaker of ice-cold water.

 Acidification: Acidify the mixture with a dilute acid (e.g., sulfuric acid or hydrochloric acid) to
precipitate the crude flavonol.

« |solation and Purification: Collect the precipitate by filtration, wash it thoroughly with water,
and dry it. The crude 3'-Methoxyflavonol can be purified by recrystallization from a suitable
solvent like ethanol or by column chromatography on silica gel.

Biological Activity and Signaling Pathways
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While specific quantitative data on the biological activity of 3'-Methoxyflavonol is not readily
available in the public domain, the activities of structurally similar flavonoids provide a strong
indication of its potential therapeutic effects. Flavonoids are well-known for their antioxidant,
anti-inflammatory, and anticancer properties.

Table 3: Cytotoxic Activity of Structurally Related Flavonoids

Compound Cancer Cell Line ICs0 (M) Reference
3,34

] A549 (Lung) >100 [5]
Trihydroxyflavone
3,3'4'-

] MCF-7 (Breast) 12.5 [5]
Trihydroxyflavone
3,34 _

) U87 (Glioblastoma) >100 [5]
Trihydroxyflavone
3'.4'5-

] A549 (Lung) 12.5 [5]
Trihydroxyflavone
3.4'5-

i MCF-7 (Breast) 12.5 [5]
Trihydroxyflavone
3',4',5- _

u87 (Glioblastoma) 25 [5]

Trihydroxyflavone

Anti-inflammatory Activity

Flavonoids are known to exert anti-inflammatory effects by modulating key signaling pathways
involved in the inflammatory response, such as the Nuclear Factor-kappa B (NF-kB) and
Mitogen-Activated Protein Kinase (MAPK) pathways.[6] Polymethoxyflavonoids, in particular,
have been shown to suppress the production of pro-inflammatory mediators.[7] It is plausible
that 3'-Methoxyflavonol shares these anti-inflammatory properties.

Anticancer Activity

Many flavonoids exhibit anticancer activity through various mechanisms, including the induction
of apoptosis, inhibition of cell proliferation, and suppression of metastasis. For instance, 3-
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hydroxy-3',4'-dimethoxyflavone has been shown to suppress the invasive potential of
glioblastoma cells by inhibiting p38 and ERK signaling.[8] Given its structural similarity, 3'-
Methoxyflavonol may possess similar anticancer properties.

Signaling Pathways

Flavonoids can modulate a variety of intracellular signaling cascades. The NF-kB and MAPK
pathways are central to inflammation and cancer, and are common targets of flavonoids.

NF-kB Signaling Pathway: In its inactive state, NF-kB is sequestered in the cytoplasm by
inhibitor of kB (IkB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and
subsequent degradation of IkB, allowing NF-kB to translocate to the nucleus and activate the
transcription of pro-inflammatory genes. Many flavonoids are known to inhibit this pathway.[6]

MAPK Signaling Pathway: The MAPK family of kinases (including ERK, JNK, and p38) plays a
crucial role in transmitting extracellular signals to the nucleus to regulate processes such as
cell proliferation, differentiation, and apoptosis. Dysregulation of these pathways is common in
cancer. Several flavonoids have been shown to modulate MAPK signaling.[6]

Due to the lack of specific studies on 3'-Methoxyflavonol, a generalized diagram illustrating
the points of intervention for flavonoids in these pathways is provided below.
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Caption: General overview of flavonoid intervention in MAPK and NF-kB signaling pathways.
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Conclusion

3'-Methoxyflavonol is a readily synthesizable flavonoid with potential for biological activity.
While direct experimental evidence for its efficacy is currently sparse, the well-documented
anti-inflammatory and anticancer properties of structurally related flavonols suggest that it is a
promising candidate for further investigation. The experimental protocols and signaling pathway
information provided in this guide offer a solid foundation for researchers to explore the
therapeutic potential of this and other methoxyflavonoids. Further studies are warranted to
elucidate the specific biological targets and quantitative efficacy of 3'-Methoxyflavonol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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